Cas no 2034459-82-8 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide)

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide is a heterocyclic compound featuring a benzotriazinone core linked to an indole carboxamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to the pharmacophoric properties of both benzotriazinone and indole scaffolds. The compound's rigid framework and hydrogen-bonding capabilities may enhance binding affinity in target interactions, making it a candidate for drug discovery research. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of multiple heteroatoms suggests utility in designing enzyme inhibitors or receptor modulators, particularly in oncology or CNS-related therapeutic areas.
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide structure
2034459-82-8 structure
Product Name:N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
CAS No:2034459-82-8
MF:C18H15N5O2
MW:333.344002962112
CID:5334589
Update Time:2025-06-08

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-1H-indole-4-carboxamide
    • N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
    • N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
    • Inchi: 1S/C18H15N5O2/c24-17(13-5-3-7-15-12(13)8-9-19-15)20-10-11-23-18(25)14-4-1-2-6-16(14)21-22-23/h1-9,19H,10-11H2,(H,20,24)
    • InChI Key: MGTBZJLXUNKUQL-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC2=C1C=CN2)NCCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 552
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.9

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6559-7940-2μmol
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6559-7940-5μmol
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
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$63.0 2023-09-08
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F6559-7940-10μmol
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
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$69.0 2023-09-08
Life Chemicals
F6559-7940-20μmol
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6559-7940-1mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
1mg
$54.0 2023-09-08
Life Chemicals
F6559-7940-2mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
2mg
$59.0 2023-09-08
Life Chemicals
F6559-7940-3mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
3mg
$63.0 2023-09-08
Life Chemicals
F6559-7940-4mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
4mg
$66.0 2023-09-08
Life Chemicals
F6559-7940-5mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
5mg
$69.0 2023-09-08
Life Chemicals
F6559-7940-10mg
N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-1H-indole-4-carboxamide
2034459-82-8
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